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Compound of Interest

Compound Name: 1-D-Alanyl-L-proline

CAS No.: 61430-12-4

Cat. No.: B1599043

Get Quote

Executive Summary
1-D-Alanyl-L-proline (D-Ala-L-Pro) is a synthetic dipeptide often used as a substrate for

enzymatic assays (specifically for dipeptidyl peptidase IV or similar proteases) or as a

crystallographic standard.

Immediate Disposal Status:

Hazard Classification: Generally Non-Hazardous (Not P-listed or U-listed under RCRA).

Primary Disposal Route: Solid chemical waste or aqueous chemical waste.

Drain Disposal:NOT RECOMMENDED despite low toxicity. While biodegradable, laboratory

best practices prohibit discharging concentrated chemical stocks into municipal water

systems to prevent Biological Oxygen Demand (BOD) spikes and regulatory ambiguity.

Part 1: Chemical Identification & Hazard Profile
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Before disposal, verify the exact stereoisomer configuration, as CAS numbers vary by chirality.

The "1-D" prefix indicates the N-terminal amino acid is the D-isomer, rendering this peptide

resistant to many standard proteases that only recognize L-L bonds.

Property Specification

Chemical Name D-Alanyl-L-proline (D-Ala-L-Pro)

CAS Number 19245-83-1 (Verify against specific vendor SDS)

Molecular Formula C₈H₁₄N₂O₃

Molecular Weight ~186.21 g/mol

Physical State White to off-white crystalline powder

Solubility
Highly soluble in water; sparingly soluble in

alcohol.[1][2][3]

RCRA Code None (Non-regulated waste)

GHS Signal Word None (Typically non-hazardous)

The "D-Isomer" Stability Factor
Crucial Scientific Context: Unlike natural L-L dipeptides, the presence of D-Alanine creates a

peptide bond that is resistant to hydrolysis by common mammalian proteases.

Implication: While not toxic, this compound persists longer in biological systems and

wastewater than standard proteins.

Action: Do not treat as "food waste." Dispose of via chemical waste streams to ensure

thermal destruction (incineration) rather than relying on biodegradation.

Part 2: Step-by-Step Disposal Workflows
The disposal method is dictated by the state of matter and the solvent matrix. Choose the

protocol that matches your current situation.

Scenario A: Dry Solid (Pure Powder)
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Use this for expired stocks, spilled powder, or empty containers.

Container: Use a high-density polyethylene (HDPE) or glass wide-mouth jar.

Labeling: Affix a hazardous waste tag.

Chemical Name: "1-D-Alanyl-L-proline (Non-regulated solid)."

Hazards: Check "None" or "Irritant" (if dust hazard exists).

Segregation: Can be co-packed with other non-hazardous solids (e.g., amino acids, salts).

Final Step: Seal tightly and transfer to your facility's Central Accumulation Area (CAA).

Scenario B: Aqueous Solution (Buffers/Media)
Use this for leftover stock solutions dissolved in water, PBS, or saline.

pH Check: Ensure pH is between 5 and 9. If not, neutralize carefully.

Container: Use a chemically compatible carboy (HDPE).

Compatibility:

DO NOT MIX with heavy metals (Silver, Mercury) or oxidizers.

SAFE TO MIX with other non-hazardous aqueous buffers.

Labeling: "Aqueous Waste - Non-Hazardous Peptides."

Disposal: Hand over to EHS for incineration or specialized wastewater treatment. Do not

pour down the sink unless explicitly authorized by your local wastewater permit.

Scenario C: Organic Solution (HPLC Waste)
Use this if the peptide is dissolved in Methanol, Acetonitrile, or DMSO.

Rule of Thumb: The solvent dictates the hazard.
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Container: Solvent-safe carboy (Safety Can or HDPE).

Labeling: List the solvent first (e.g., "Acetonitrile 50%, Water 50%, Trace D-Ala-L-Pro").

Hazard Classification: Flammable / Toxic (driven by the solvent).

Disposal: Treat strictly as Flammable Organic Waste.

Scenario D: Bio-Contaminated (Cell Culture)
Use this if the peptide was added to cell cultures or bacterial plates.

Classification: Biological Waste.

Inactivation:

Liquids: Add bleach to 10% final concentration; let stand for 30 minutes. Flush down drain

with copious water (if permitted) or solidify.

Solids (Plates/Flasks): Collect in red biohazard bags.

Final Step: Autoclave at 121°C for 30+ minutes or send for medical waste incineration.

Part 3: Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for disposing of 1-D-Alanyl-L-
proline based on its physical state and solvent matrix.
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Start: 1-D-Alanyl-L-proline Waste

What is the Physical State?

Solid / Powder Liquid Solution

Place in Non-Haz Solid Waste
(Label: Non-Regulated Peptide) Identify Solvent Matrix

Aqueous (Water/PBS) Organic (MeOH/ACN/DMSO) Bio-Contaminated
(Cells/Bacteria)

Aqueous Chemical Waste
(Do NOT Drain Dispose)

Flammable/Solvent Waste
(Segregate by Solvent) Autoclave / Biohazard Stream

Click to download full resolution via product page

Figure 1: Decision matrix for segregating peptide waste streams based on solvent and

contamination status.

Part 4: Emergency Procedures (Spills)
Although D-Alanyl-L-proline is low-risk, standard laboratory hygiene applies.
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PPE Required: Nitrile gloves, lab coat, safety glasses. (Respiratory protection is only

necessary if generating significant dust clouds).

Solid Spill:

Sweep up carefully to avoid dust generation.

Place in a sealed bag.

Wipe surface with a damp paper towel.

Liquid Spill:

Absorb with paper towels or universal absorbent pads.

Clean area with mild soap and water.[4]

Exposure:

Skin/Eyes: Rinse with water for 15 minutes.[4][5]

Inhalation: Move to fresh air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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